Cas no 646071-39-8 (Benzaldehyde, 3-methoxy-4-[2-(4-methyl-1-piperazinyl)ethoxy]-)

• Product Name: Benzaldehyde, 3-methoxy-4-[2-(4-methyl-1-piperazinyl)ethoxy]-
• CAS No: 646071-39-8
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 421073
• PubChem ID: 6504234
• Update Time: 2025-04-19

Benzaldehyde, 3-methoxy-4-[2-(4-methyl-1-piperazinyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methoxy-4-[2-(4-methyl-1-piperazinyl)ethoxy]-
• 3-methoxy-4-[2-(4-methylpiperazin-1-yl)ethoxy]benzaldehyde
• CS-0118900
• VS-03424
• 3-Methoxy-4-[2-(4-methyl-piperazin-1-yl)-ethoxy]-benzaldehyde
• DTXSID30424715
• AKOS000103619
• 646071-39-8
• 3-Methoxy-4-[2-(4-methyl-1-piperazinyl)ethoxy]benzaldehyde

• MDL： MFCD08146603
• Inchi： 1S/C15H22N2O3/c1-16-5-7-17(8-6-16)9-10-20-14-4-3-13(12-18)11-15(14)19-2/h3-4,11-12H,5-10H2,1-2H3
• InChI Key： LWWBHHPHFNSQMV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CCN1CCN(C)CC1

Computed Properties

• Exact Mass: 278.16316
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 42.01